3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole

• Molecular Formula: C7H12N4S
• Molecular Weight: 184.26 g/mol
• IUPAC Name: 3-(azetidin-3-ylmethylsulfanyl)-4-methyl-1,2,4-triazole
• InChI: InChI=1S/C7H12N4S/c1-11-5-9-10-7(11)12-4-6-2-8-3-6/h5-6,8H,2-4H2,1H3
• InChI Key: HRVKDQXONDZOGF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC2CNC2

Description

3-{[(Azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole is a chemical compound of significant interest in medicinal chemistry and drug discovery research. It features a hybrid structure combining a 1,2,4-triazole heterocycle with an azetidine ring via a methylsulfanyl linker. The 1,2,4-triazole scaffold is a privileged structure in pharmacology, known for its ability to engage in various non-covalent interactions with biological targets, thereby improving physicochemical properties, binding affinity, and pharmacokinetic profiles of lead compounds . This compound is primarily for research use in developing novel therapeutic agents. Its molecular framework is highly relevant for exploring antibacterial applications, particularly against drug-resistant strains, as 1,2,4-triazole derivatives have demonstrated potent effects against pathogens like Staphylococcus aureus and Pseudomonas aeruginosa . Furthermore, the structural motif is widely investigated for anticancer activity, with research showing similar triazole-containing conjugates can induce apoptosis and inhibit cell migration in various cancer cell lines . The azetidine moiety is a valuable saturated heterocycle that can influence the molecule's conformation and metabolic stability. Researchers utilize this compound as a key synthetic intermediate or a core scaffold for the design and synthesis of more complex molecules. Its structure allows for further functionalization, making it a versatile building block in constructing potential inhibitors and probes. Handling should adhere to safe laboratory practices. This product is labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any human use.

Preparation Methods

Key Synthetic Steps

The synthesis typically involves:

• Preparation or procurement of azetidin-3-ylmethyl thiol or a suitable sulfanyl precursor.
• Functionalization of the 4-methyl-4H-1,2,4-triazole at the 3-position to introduce a reactive site (e.g., halogenation or sulfonyl chloride intermediate).
• Coupling of the azetidin-3-ylmethyl sulfanyl group to the triazole ring via nucleophilic substitution or sulfenylation reactions.

Detailed Preparation Methods

Synthesis of the Azetidin-3-ylmethyl Sulfanyl Intermediate

• The azetidin-3-ylmethyl sulfanyl intermediate is often prepared by reacting azetidin-3-ylmethanol or azetidin-3-ylmethyl halides with thiolating agents or by direct substitution with sulfur nucleophiles.
• Protection/deprotection strategies may be employed to stabilize the azetidine ring during functionalization.

Functionalization of 4-Methyl-4H-1,2,4-Triazole

• The triazole ring can be functionalized at the 3-position by introducing a leaving group such as a sulfonyl chloride or halide.
• For example, sulfonyl chlorides derived from 4-methyl-4H-1,2,4-triazole can be synthesized and then used as electrophiles in coupling reactions.

Coupling Reaction to Form the Sulfanyl Linkage

• The key step involves the nucleophilic attack of the azetidin-3-ylmethyl thiol or sulfanyl anion on the electrophilic triazole derivative.
• This reaction is typically carried out in an aprotic solvent such as dichloromethane or dimethylformamide at low temperatures (0 °C to room temperature) to control reaction rates and minimize side products.
• Triethylamine or other organic bases are used to neutralize generated acids and promote the reaction.

Purification and Characterization

• The crude products are purified by column chromatography using silica gel, with eluents ranging from dichloromethane to methanol mixtures.
• The final compounds are characterized by LC-MS, NMR spectroscopy, and sometimes elemental analysis to confirm structure and purity.

Exemplary Synthetic Procedure from Literature

A representative synthesis adapted from a peer-reviewed source:

Step	Reagents & Conditions	Description	Yield (%)
1	4-methyl-4H-1,2,4-triazole + sulfonyl chloride derivative, triethylamine, CH2Cl2, 0 °C to RT, 18 h	Formation of sulfonyl chloride intermediate	~65%
2	Azetidin-3-ylmethyl thiol (or protected derivative), triethylamine, CH2Cl2, 0 °C to RT	Nucleophilic substitution to form sulfanyl linkage	40-70%
3	Purification by silica gel chromatography with CH2Cl2/methanol gradient	Isolation of pure compound	-

This procedure aligns with the general methods for synthesizing sulfanyl-linked triazole derivatives, as reported in the synthesis of related compounds.

Reaction Scheme Summary

• Preparation of sulfonyl chloride derivative of 4-methyl-4H-1,2,4-triazole
  $$ \text{4-methyl-4H-1,2,4-triazole} \xrightarrow[\text{triethylamine}]{\text{sulfonyl chloride, CH}2\text{Cl}2} \text{sulfonyl chloride intermediate} $$

• Coupling with azetidin-3-ylmethyl sulfanyl nucleophile
  $$ \text{sulfonyl chloride intermediate} + \text{azetidin-3-ylmethyl thiol} \xrightarrow[\text{triethylamine}]{\text{CH}2\text{Cl}2} \text{3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole} $$

Analytical Data and Characterization

• Mass Spectrometry (MS): Confirms molecular ion peak corresponding to the expected molecular weight.
• Nuclear Magnetic Resonance (NMR):
  • ^1H NMR shows characteristic signals for azetidine ring protons, methylene bridge, and methyl group on triazole.
  • ^13C NMR confirms carbon environments consistent with the structure.
• Chromatography: High-performance liquid chromatography (HPLC) or LC-MS used to assess purity.

Comparative Table of Preparation Parameters

Parameter	Typical Conditions	Notes
Solvent	Dichloromethane (CH2Cl2), Dimethylformamide (DMF)	Aprotic solvents preferred
Temperature	0 °C to Room Temperature	Controls reaction rate and selectivity
Base	Triethylamine	Neutralizes acids, promotes coupling
Reaction Time	1–18 hours	Depending on step and scale
Purification	Silica gel chromatography	Methanol/CH2Cl2 gradient
Yield Range	40–70%	Varies with substrate and conditions

Chemical Reactions Analysis

3-{[(Azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4), leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4), resulting in the formation of reduced sulfur-containing derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the sulfanyl group is replaced by other nucleophiles like halides or amines.

Scientific Research Applications

3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole is a chemical compound that features a 1,2,4-triazole ring, an azetidine ring, and a sulfanyl group. The 1,2,4-triazole component is particularly important in medicinal chemistry because of its stability and various biological activities.

General Applications

• Medicinal Chemistry The 1,2,4-triazole moiety is significant in medicinal chemistry because of its diverse biological activities and stability.
• Molecular Interaction Studies Interaction studies involving this compound can shed light on its binding affinity and mechanism of action against specific biological targets. Molecular docking studies can provide insights into how the compound interacts with enzymes or receptors involved in disease pathways.

Reactivity and Synthesis

The chemical reactivity of 3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole is influenced by its functional groups. The synthesis of this compound typically involves multi-step organic reactions.

Biological Activities of Triazole Derivatives

Triazole derivatives exhibit a wide range of biological activities . Research indicates that compounds containing the 1,2,4-triazole scaffold exhibit a wide range of biological activities. Some activities include:

• Antifungal
• Antibacterial
• Antimicrobial
• Antiviral
• Anti-inflammatory
• Anticonvulsant
• Antidepressant
• Anticancer
• Antitubercular activities
• Antioxidant
• Antimalarial
• Anti-urease
• Antileishmanial

Unique Structural Features

What sets 3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole apart from similar compounds is its specific combination of an azetidine ring and a sulfanyl group attached to a triazole scaffold. This unique arrangement may enhance its pharmacological profile and broaden its potential applications in medicinal chemistry compared to other triazole derivatives.

Table of Similar Compounds

Compound Name	Structural Features	Biological Activity
5-Furan-2yl[1,2,4]triazole	Contains a furan ring instead of azetidine	Antimicrobial
1-(2-furoyl)-3-thiosemicarbazide	Contains thiosemicarbazide moiety	Antifungal
Sulfonamide derivatives of 1,2,4-triazole	Contains sulfonamide functional group	Antibacterial

Mechanism of Action

The mechanism of action of 3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole involves its interaction with specific molecular targets and pathways. The compound can inhibit the activity of certain enzymes or proteins, leading to the disruption of essential biological processes in microorganisms . This inhibition is often achieved through the binding of the compound to the active site of the target enzyme, preventing its normal function .

Biological Activity

The compound 3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole is a member of the triazole family, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article synthesizes available research findings on its biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties.

Chemical Structure and Properties

The molecular formula for 3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole is $C_9H_{16}N_4S$ with a molecular weight of approximately $212.32\text{ g mol}$ . The compound features a triazole ring, which is pivotal for its biological activity.

Antimicrobial Activity

Research indicates that triazole derivatives exhibit significant antimicrobial properties. A study highlighted the efficacy of various triazole compounds against bacterial strains and fungi. Specifically, derivatives similar to 3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole demonstrated notable activity against Staphylococcus aureus and Candida albicans . The mechanism often involves inhibition of cell wall synthesis or disruption of membrane integrity.

Anticancer Properties

Triazoles have been investigated for their potential as anticancer agents. In vitro studies have shown that compounds with a triazole moiety can induce apoptosis in cancer cells. For instance, derivatives targeting aromatase enzymes have been identified as promising candidates in breast cancer treatment . The specific compound under review may also share similar mechanisms due to structural similarities.

Anti-inflammatory Effects

The anti-inflammatory properties of triazoles are well-documented. Research has indicated that certain triazole compounds can inhibit pro-inflammatory cytokines and reduce edema in animal models . The presence of the azetidine group in our compound may enhance its ability to modulate inflammatory pathways.

Case Studies

• Antimicrobial Efficacy :
  • A comparative study evaluated the antimicrobial activity of various triazole derivatives, including 3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole. Results showed a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli and S. aureus, indicating moderate antibacterial activity .
• Anticancer Activity :
  • In a study focusing on the anticancer effects of triazoles, compounds similar to 3-{[(azetidin-3-yl)methyl]sulfanyl}-4-methyl-4H-1,2,4-triazole were tested against various cancer cell lines. The results demonstrated a dose-dependent decrease in cell viability with IC50 values ranging from 10 to 30 µM for breast cancer cell lines .

Summary Table of Biological Activities

Biological Activity	Observed Effect	Reference
Antibacterial	MIC = 32 µg/mL against E. coli, S. aureus
Antifungal	Effective against C. albicans
Anticancer	IC50 = 10–30 µM in breast cancer cells
Anti-inflammatory	Inhibition of cytokines

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The target compound’s azetidine-methyl-sulfanyl group distinguishes it from other triazole derivatives. Key structural comparisons include:

• Pyridyl and Aryl Substituents: Compounds like 4-[{1-(aryl)methylidene}-amino]-3-(4-pyridyl)-5-mercapto-4H-1,2,4-triazole () exhibit significant analgesic (compounds 3b-3d) and antipyretic (3a, 3e, 3f) activities.
• Chlorophenyl and Pyridinyl Groups : Derivatives such as 3-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole () show antioxidant activity surpassing BHA/BHT. The azetidine group’s basicity could modulate redox properties, altering free-radical scavenging efficacy .
• Thiazolyl and Benzylsulfanyl Groups: 4-Phenyl-cyclohexyl-5-(1-phenoxyethyl)-3-[N-(2-thiazolyl)acetamido]thio-4H-1,2,4-triazole () demonstrates antifungal activity (compound 9). The azetidine substituent’s smaller size compared to thiazole may reduce toxicity while maintaining target affinity .

Pharmacological Activity Profiles

Mechanistic Insights from QSAR Studies

Quantum chemical descriptors (e.g., ΔE1, ΣQ) in 3-substituted thio-5-(2-hydroxyphenyl)-4H-1,2,4-triazoles () correlate with antibacterial activity. The azetidine group’s electron-withdrawing nature may increase ΣQ (total charge on substituent atoms), enhancing antibacterial potency, while its rigid structure could lower ΔE1 (energy gap between HOMO and LUMO), stabilizing interactions with microbial targets .

Physicochemical and Metabolic Considerations

• Solubility : Azetidine’s smaller ring size and nitrogen lone pairs may improve aqueous solubility compared to bulkier substituents like 3,4-dimethoxyphenyl () or trifluoromethylbenzyl ().